![molecular formula C13H9NO6S B587156 4-(Sulfooxy)dibenz[b,f][1,4]oxazepin-11(10H)-one CAS No. 88373-19-7](/img/structure/B587156.png)
4-(Sulfooxy)dibenz[b,f][1,4]oxazepin-11(10H)-one
Overview
Description
“4-(Sulfooxy)dibenz[b,f][1,4]oxazepin-11(10H)-one” is a chemical compound that falls under the category of dibenzoxazepines . Dibenzoxazepines are a class of compounds that have been studied for their potential applications in various fields .
Synthesis Analysis
The synthesis of dibenzoxazepines has been explored in various studies. One method involves a base-promoted protocol starting from commercially available 2-fluorobenzonitriles, 2-aminophenols, and 2-aminoethanol . Another method involves the alkylation of salicylamides with 2-chlorocyclohexanone followed by cyclodehydration .Molecular Structure Analysis
The molecular structure of dibenzoxazepines is characterized by a fused ring system. The exact structure of “4-(Sulfooxy)dibenz[b,f][1,4]oxazepin-11(10H)-one” would require more specific information or computational analysis for accurate determination .Chemical Reactions Analysis
The chemical reactions involving dibenzoxazepines can vary depending on the specific substituents present on the molecule. The base-promoted synthesis mentioned earlier is one example of a reaction involving these compounds . More specific reactions would require additional information on the exact conditions and reagents used .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(Sulfooxy)dibenz[b,f][1,4]oxazepin-11(10H)-one” are not explicitly mentioned in the available literature. These properties can include factors like solubility, melting point, boiling point, and chemical stability .Mechanism of Action
The mechanism of action of “4-(Sulfooxy)dibenz[b,f][1,4]oxazepin-11(10H)-one” is not explicitly mentioned in the available literature. The mechanism of action for a chemical compound typically refers to how it interacts with biological systems, which would require more specific studies to determine .
Safety and Hazards
Future Directions
The future directions for research on “4-(Sulfooxy)dibenz[b,f][1,4]oxazepin-11(10H)-one” and related compounds could involve further exploration of their synthesis, properties, and potential applications. This could include developing more efficient synthesis methods, studying their physical and chemical properties in more detail, and exploring potential uses in fields like medicine or materials science .
properties
IUPAC Name |
(6-oxo-5H-benzo[b][1,4]benzoxazepin-10-yl) hydrogen sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO6S/c15-13-8-4-3-7-11(20-21(16,17)18)12(8)19-10-6-2-1-5-9(10)14-13/h1-7H,(H,14,15)(H,16,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQDIANYAWKOFHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=O)C3=C(O2)C(=CC=C3)OS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80858405 |
Source
|
| Record name | 11-Oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-4-yl hydrogen sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80858405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Sulfooxy)dibenz[b,f][1,4]oxazepin-11(10H)-one | |
CAS RN |
88373-19-7 |
Source
|
| Record name | 11-Oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-4-yl hydrogen sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80858405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3S)-3-[[(2S)-4-amino-2-[[(2S)-2-(decanoylamino)-3-(2,4,5,6,7-pentadeuterio-1H-indol-3-yl)propanoyl]amino]-4-oxobutanoyl]amino]-4-[[(3S,6S,9R,15S,18R,21S,24S,30S,31R)-3-[2-(2-aminophenyl)-2-oxoethyl]-24-(3-aminopropyl)-15,21-bis(carboxymethyl)-6-[(2R)-1-carboxypropan-2-yl]-9-(hydroxymethyl)-18,31-dimethyl-2,5,8,11,14,17,20,23,26,29-decaoxo-1-oxa-4,7,10,13,16,19,22,25,28-nonazacyclohentriacont-30-yl]amino]-4-oxobutanoic acid](/img/structure/B587086.png)
![3-Butyl-1-chloro-5,10-dihydro-8-(2-cyanophenyl)imidazol-[1,5-b]isoquinoline](/img/structure/B587091.png)